![molecular formula C12H17ClFN B2628922 1-(2-Fluorophenyl)cyclohexan-1-amine;hydrochloride CAS No. 125802-16-6](/img/structure/B2628922.png)
1-(2-Fluorophenyl)cyclohexan-1-amine;hydrochloride
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Overview
Description
“1-(2-Fluorophenyl)cyclohexan-1-amine;hydrochloride” is a chemical compound with the molecular weight of 243.75 . It is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 1-(2-fluorobenzyl)cyclohexan-1-amine hydrochloride . The InChI code is 1S/C13H18FN.ClH/c14-12-7-3-2-6-11(12)10-13(15)8-4-1-5-9-13;/h2-3,6-7H,1,4-5,8-10,15H2;1H .
Physical And Chemical Properties Analysis
“1-(2-Fluorophenyl)cyclohexan-1-amine;hydrochloride” is a powder at room temperature . It has a molecular weight of 243.75 .
Scientific Research Applications
Synthesis and Structural Analysis
The compound serves as a precursor or an intermediate in the synthesis of more complex molecules. For instance, it has been used in the design and preparation of tricyclic compounds with unique amine moieties for the development of anti-influenza virus agents, showing potential as novel anti-influenza virus agents for humans (Oka et al., 2001).
In organic synthesis, its derivatives have been synthesized and characterized, providing insights into the stereochemistry and molecular conformations of these compounds. For example, studies on benzylic functionalization of phenyl all-cis-2,3,5,6-tetrafluorocyclohexane reveal the importance of selectively fluorinated hydrocarbons in tuning pharmacokinetic properties for agrochemical and pharmaceutical applications (Bykova et al., 2018).
Chemical Precursor Analysis
The compound has been identified as a chemical precursor in the synthesis of various molecules. For example, 1-[(2"-fluorophenyl)(methylimino) methyl]cyclopentan-1-ol (2-fluorodeschlorohydroxylimine) was identified as a suspected chemical precursor of 2-fluorodeschloroketamine (2-FDCK), demonstrating the compound's role in the synthesis of pharmacologically relevant substances (Luo et al., 2022).
Material Science and Polymer Chemistry
The compound and its derivatives find applications in material science and polymer chemistry. For instance, studies on organosoluble polyimides based on derivatives of this compound highlight their excellent solubility, thermal stability, and mechanical properties, making them suitable for various industrial applications (Yang et al., 2004).
Mechanistic Studies in Organic Chemistry
Research involving 1-(2-Fluorophenyl)cyclohexan-1-amine;hydrochloride also delves into understanding reaction mechanisms in organic chemistry. The elimination-addition mechanism for nucleophilic substitution reaction of cyclohexenyl iodonium salts and the regioselectivity of nucleophilic addition to the cyclohexyne intermediate have been explored, providing deeper insights into organic reaction pathways and the factors influencing them (Fujita et al., 2004).
Safety and Hazards
properties
IUPAC Name |
1-(2-fluorophenyl)cyclohexan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN.ClH/c13-11-7-3-2-6-10(11)12(14)8-4-1-5-9-12;/h2-3,6-7H,1,4-5,8-9,14H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBCUAUYXAGZGTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C2=CC=CC=C2F)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClFN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
125802-16-6 |
Source
|
Record name | 1-(2-fluorophenyl)cyclohexan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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